[(5-Nitro-1,2-benzisothiazol-3-yl)oxy]acetonitrile

• Molecular Formula: C9H5N3O3S
• Molecular Weight: 235.22 g/mol
• IUPAC Name: 2-[(5-nitro-1,2-benzothiazol-3-yl)oxy]acetonitrile
• InChI: InChI=1S/C9H5N3O3S/c10-3-4-15-9-7-5-6(12(13)14)1-2-8(7)16-11-9/h1-2,5H,4H2
• InChI Key: HIUILAKKNAXALI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=NS2)OCC#N

Description

[(5-Nitro-1,2-benzisothiazol-3-yl)oxy]acetonitrile is a useful research compound. Its molecular formula is C9H5N3O3S and its molecular weight is 235.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 5-nitro-1,2-benzisothiazol-3(2H)-one (17.5 g, 89.2 mmol) in N,N-dimethylformamide is treated with potassium carbonate (18.5 g, 134 mmol), stirred at room temperature for 30 minutes, treated with bromoacetonitrile (16.0 g, 133 mmol), stirred at room temperature overnight, and poured onto ice. The resultant aqueous mixture is acidified to pH 3 with hydrochloric acid and extracted with ethyl acetate. The combined organic extracts are washed sequentially with water and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to obtain a solid. Column chromatography of the solid using silica gel and methylene chloride gives the title product as a yellow solid (15.0 g, mp 123-124.5° C.).